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Compound of Interest

Compound Name: Dicyclohexyl carbonate

Cat. No.: B057173 Get Quote

Dicyclohexyl carbonate is an organic compound utilized in various chemical syntheses. This

document provides a concise technical summary of its molecular formula and weight, intended

for researchers, scientists, and professionals in drug development.

Molecular Formula and Weight
The fundamental molecular properties of dicyclohexyl carbonate are summarized below. The

data is compiled from comprehensive chemical databases.

Property Value Reference

Molecular Formula C₁₃H₂₂O₃ [1][2][3][4][5]

Molecular Weight 226.31 g/mol [1][2][3][4]

Monoisotopic Mass 226.15689456 Da [1][2]

Dicyclohexyl carbonate is a carbonate ester featuring two cyclohexyl groups attached to a

central carbonate group.[5]

Molecular Composition and Weight Derivation
The molecular formula (C₁₃H₂₂O₃) dictates the elemental composition of dicyclohexyl
carbonate, which in turn determines its molecular weight. The following diagram illustrates the

relationship between the atomic constituents and the final molecular weight.
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Elemental Composition

Atomic Weights (g/mol)

Molecular Weight Calculation

Carbon (C)
13 atoms

~12.011

Hydrogen (H)
22 atoms

~1.008

Oxygen (O)
3 atoms

~15.999

13 * 12.011 = 156.143 22 * 1.008 = 22.176 3 * 15.999 = 47.997

Sum = 226.316 g/mol

Click to download full resolution via product page

Derivation of Dicyclohexyl Carbonate's Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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